Cas no 82586-61-6 (Benzenebutanoic acid, a-bromo-, ethyl ester)
82586-61-6 structure
Product Name:Benzenebutanoic acid, a-bromo-, ethyl ester
CAS No:82586-61-6
MF:C12H15BrO2
MW:271.150303125381
CID:730161
PubChem ID:11747666
Update Time:2025-04-19
Benzenebutanoic acid, a-bromo-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzenebutanoic acid, a-bromo-, ethyl ester
- ethyl 2-bromo-4-phenylbutanoate
- ethyl alpha-bromo-4-phenylbutanoate
- DTXSID20868664
- ZLZXSWNRZFMSSS-UHFFFAOYSA-N
- SCHEMBL305973
- 2-bromo-4-phenyl-butyric acid ethyl ester
- ethyl 2-bromo-4-phenylbutyrate
- FT-0743498
- Benzenebutanoic acid, alpha-bromo-, ethyl ester
- 82586-61-6
-
- Inchi: 1S/C12H15BrO2/c1-2-15-12(14)11(13)9-8-10-6-4-3-5-7-10/h3-7,11H,2,8-9H2,1H3
- InChI Key: ZLZXSWNRZFMSSS-UHFFFAOYSA-N
- SMILES: BrC(C(=O)OCC)CCC1C=CC=CC=1
Computed Properties
- Exact Mass: 145.052764
- Monoisotopic Mass: 145.052764
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 44
Benzenebutanoic acid, a-bromo-, ethyl ester Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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